1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

• CAS: 477847-10-2

Core Science & Biosynthesis

Comprehensive NMR Spectral Elucidation of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

Target Audience: Analytical Chemists, Structural Biologists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

The incorporation of trifluoromethyl (–CF₃) and piperazine motifs into small molecules is a cornerstone strategy in modern medicinal chemistry, utilized to modulate lipophilicity, metabolic stability, and target affinity. 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol (Chemical Formula: C₈H₁₅F₃N₂O) represents a highly functionalized aliphatic scaffold. Accurate structural elucidation of this compound via Nuclear Magnetic Resonance (NMR) spectroscopy requires a deep understanding of heteronuclear spin-spin coupling (¹⁹F-¹³C, ¹⁹F-¹H) and the stereochemical implications of its chiral center. This guide provides a definitive framework for the acquisition, assignment, and validation of its ¹H, ¹³C, and ¹⁹F NMR spectral data.

Structural Dynamics & Spectroscopic Causality

As an Application Scientist, it is critical not merely to assign peaks, but to understand the underlying quantum mechanical and spatial causalities that dictate the spectral output.

The Trifluoromethyl Deshielding and Splitting Effect

The highly electronegative –CF₃ group exerts a profound inductive effect ( −I ) on the adjacent methine carbon (C2) and its attached proton.

• ¹³C Causality: The C1 carbon of the –CF₃ group resonates downfield (typically ~125 ppm) and is split into a massive quartet ( 1JC−F​≈282 Hz) due to coupling with the three spin-½ ¹⁹F nuclei[1]. The adjacent C2 methine carbon is also split into a quartet ( 2JC−F​≈31 Hz)[1].

• ¹H Causality: The methine proton at C2 is heavily deshielded (~4.15 ppm) and exhibits complex multiplicity. It couples with the adjacent methylene protons ( 3JH−H​ ) and the fluorine nuclei ( 3JH−F​≈7 Hz), typically presenting as a multiplet or a discernible double quartet.

Diastereotopicity at the Methylene Bridge

The molecule possesses a stereogenic center at C2 (the carbon bearing the hydroxyl group). Because of this chiral center, the two protons on the adjacent C3 methylene bridge are diastereotopic .

• Causality: Even with rapid rotation around the C2-C3 bond, these two protons can never occupy magnetically equivalent environments. Consequently, they resonate at different chemical shifts and couple with each other (geminal coupling, 2JH−H​≈13.5 Hz) as well as with the C2 methine proton, forming an ABX spin system. This manifests as two distinct doublet of doublets (dd) in the ¹H NMR spectrum.

Quantitative Spectral Data Summaries

The following tables summarize the highly predictable and characteristic NMR shifts for 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol in CDCl₃ at 298 K.

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants ( J in Hz)	Structural Assignment
C2-H	4.15	m (dq)	1H	3JH−F​≈7.0 , 3JH−H​≈6.5	Methine adjacent to –CF₃
OH	3.80	br s	1H	-	Hydroxyl (D₂O exchangeable)
C3-Hₐ	2.75	dd	1H	2JH−H​≈13.5 , 3JH−H​≈5.0	Diastereotopic methylene
C3-H₆	2.55	dd	1H	2JH−H​≈13.5 , 3JH−H​≈6.5	Diastereotopic methylene
Pip-C2',C6'	2.45 – 2.65	m	4H	-	Piperazine N1–CH₂
Pip-C3',C5'	2.45 – 2.65	m	4H	-	Piperazine N4–CH₂
N-CH₃	2.30	s	3H	-	N-Methyl

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants ( J in Hz)	Structural Assignment
C1	125.4	q	1JC−F​=282.5	Trifluoromethyl (–CF₃)
C2	67.8	q	2JC−F​=31.0	Methine (CH–OH)
C3	58.5	s	-	Methylene bridge (CH₂)
Pip-C3',C5'	55.1	s	-	Piperazine carbons near N-CH₃
Pip-C2',C6'	53.2	s	-	Piperazine carbons near N1
N-CH₃	46.0	s	-	N-Methyl carbon

Table 3: ¹⁹F NMR Spectral Data (376 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants ( J in Hz)	Structural Assignment
F1	-78.5	d	3JF−H​=7.0	Trifluoromethyl fluorines

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol integrates internal validation checkpoints. Do not proceed to subsequent steps if system suitability criteria are not met.

Phase 1: Sample Preparation

• Weighing: Accurately weigh 5–10 mg of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol[2].

• Dissolution: Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS)[2].

• Filtration: Pass the solution through a glass wool plug into a standard 5 mm NMR tube to remove any particulate matter that could distort magnetic field homogeneity.

Phase 2: Instrument Calibration & System Suitability (Self-Validation)

• Locking: Insert the sample into a spectrometer equipped with a multinuclear or dedicated fluorine-observe probe. Lock the magnetic field to the deuterium signal of CDCl₃[2].

• Shimming: Perform automated gradient shimming (e.g., TopShim).

• Validation Check: Acquire a quick 1-scan ¹H spectrum. Measure the full width at half maximum (FWHM) of the residual CHCl₃ peak (7.26 ppm). Proceed only if FWHM < 1.0 Hz. If broader, re-shim manually.

Phase 3: Acquisition Parameters

• ¹H NMR: Set the spectral width to 12 ppm. Acquire 16 scans with a relaxation delay (D1) of 2 seconds. Center the transmitter frequency on the expected aliphatic region.

• ¹³C{¹H} NMR: Set the spectral width to 250 ppm. Acquire a minimum of 512 scans. Utilize WALTZ-16 decoupling to remove ¹H-¹³C scalar couplings, simplifying the spectrum to singlets and fluorine-coupled quartets.

• ¹⁹F NMR: Switch to the fluorine channel. Set the spectral width to 200 ppm, centered around -100 ppm. Acquire 16 scans. Crucial: Do not use ¹H decoupling for the initial ¹⁹F acquisition to observe the 3JF−H​ doublet.

Workflow Visualization

The following diagram maps the logical progression from sample preparation through multidimensional NMR elucidation.

Step-by-step NMR spectral elucidation workflow for fluorinated piperazine derivatives.

References

• Green Chemistry - Digital CSIC.Synthesis of valuable trifluoromethylated β-amino-alcohols and related spectral data.
• Benchchem.A Comparative Guide to the Spectroscopic Properties: ¹⁹F NMR Spectroscopy of Trifluoromethyl Compounds.

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preliminary toxicity screening of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

An In-Depth Technical Guide to the Preliminary Toxicity Screening of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

Abstract

The early identification of potential toxicity is a cornerstone of modern drug development, preventing late-stage failures that incur significant financial and ethical costs. This guide presents a comprehensive, tiered strategy for the preliminary toxicity screening of the novel chemical entity, 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol. Lacking specific toxicological data for this compound, we will deduce a robust screening cascade based on its structural characteristics: a trifluoromethyl (CF3) group and a 4-methylpiperazine moiety. This document is intended for researchers, toxicologists, and drug development professionals, providing a framework that integrates in silico predictive modeling with a battery of validated in vitro assays. We will detail the scientific rationale behind each experimental choice, provide step-by-step protocols for key assays, and illustrate a logical workflow for data interpretation and decision-making.

Introduction: A Proactive Approach to Safety Assessment

In the landscape of pharmaceutical development, the principle of "fail early, fail cheap" is paramount. Preliminary toxicity screening of new chemical entities (NCEs) is not merely a regulatory hurdle but a critical strategic tool that informs the entire discovery and development pipeline.[1][2][3] By identifying potential liabilities at the preclinical stage, resources can be directed toward the most promising and safest candidates.

The subject of this guide, 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol, is a novel compound whose safety profile is uncharacterized. A structural examination reveals two key moieties of toxicological interest:

• Trifluoromethyl (CF3) Group: This group is frequently added to drug candidates to enhance properties like metabolic stability and target binding. While the C-F bond is exceptionally strong, making the CF3 group itself relatively inert, its presence can significantly alter the molecule's pharmacokinetic and metabolic profile.[4][5][6]

• 4-Methylpiperazine Moiety: The piperazine ring is a "privileged scaffold" found in numerous approved drugs, valued for its ability to improve aqueous solubility and engage with biological targets.[7][8] However, it is also susceptible to metabolic transformations, such as N-dealkylation and ring oxidation, which can sometimes lead to the formation of reactive metabolites.[9]

Given these structural features, a systematic and tiered approach to toxicity evaluation is warranted. This guide outlines a strategy that begins with computational predictions and progresses to a targeted panel of in vitro experiments designed to assess general cytotoxicity, genotoxicity, and potential hepatotoxicity.

Tier 1: In Silico Toxicological Assessment – The Predictive Foundation

The initial step in our screening cascade is a comprehensive in silico (computer-based) analysis. This approach is rapid, cost-effective, and requires only the chemical structure, allowing for hazard identification before the compound is even synthesized in large quantities.[10][11][12][13]

Scientific Rationale

Computational toxicology utilizes sophisticated algorithms and vast databases of known chemical toxicities to predict the potential liabilities of an NCE.[12][13] This is achieved primarily through two methodologies:

• Quantitative Structure-Activity Relationship (QSAR) Models: These statistical models correlate specific structural features or physicochemical properties of molecules with their known toxicological effects.[10][11]

• Expert Rule-Based Systems: These systems use a knowledge base of "structural alerts" or "toxicophores"—molecular substructures known to be associated with specific types of toxicity—to flag potential hazards.[13]

Recommended In Silico Workflow

The workflow for the in silico assessment of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol should evaluate several key endpoints:

• Genotoxicity Prediction: Assess the potential for mutagenicity (Ames test prediction) and clastogenicity (chromosome damage prediction).

• Hepatotoxicity Prediction: Evaluate the likelihood of the compound causing liver injury.

• hERG Blockage Prediction: Predict the potential for blockage of the hERG potassium channel, a key indicator of cardiotoxicity risk.

• Metabolite Prediction: Identify likely sites of metabolism on the molecule and predict the structures of potential metabolites, which may be the true toxic species.

The diagram below illustrates the logic of using in silico results to guide subsequent testing.

Caption: In Silico Assessment Workflow.

Tier 2: In Vitro Toxicity Screening – The Experimental Confirmation

Following the in silico analysis, a core battery of in vitro assays is required to generate experimental data.[14] This tier serves to confirm or refute the computational predictions and provide quantitative data on the compound's biological activity. The selection of assays is guided by international standards, such as the Organisation for Economic Co-operation and Development (OECD) Test Guidelines, to ensure data quality and regulatory acceptance.[15][16]

A. General Cytotoxicity Assessment

Scientific Rationale: The first experimental step is to determine the concentrations at which the compound causes general cell death. This is crucial for two reasons: it establishes a baseline for toxicity and it informs the dose selection for subsequent, more complex assays, ensuring that observed effects are not simply due to overwhelming cell death.[2] We will utilize two complementary assays that measure different mechanisms of cell death.

• MTT Assay (Metabolic Viability): Measures the activity of mitochondrial reductase enzymes, which is indicative of a metabolically active, viable cell population.[17][18]

• Lactate Dehydrogenase (LDH) Release Assay (Membrane Integrity): Measures the release of the cytosolic enzyme LDH into the culture medium, which occurs when the cell membrane is compromised, a hallmark of necrosis.[18][19][20][21]

Experimental Protocol: LDH Release Cytotoxicity Assay

This protocol is adapted for a 96-well plate format using a human cell line (e.g., HepG2 or HEK293).

• Cell Seeding: Plate cells in a 96-well clear-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol in a suitable solvent (e.g., DMSO). Create a serial dilution series in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 1000 µM. Ensure the final solvent concentration is consistent across all wells and does not exceed 0.5%.

• Dosing: Remove the old medium from the cells and add 100 µL of the medium containing the test compound dilutions. Include vehicle control (solvent only), untreated control (medium only), and a positive control for maximum lysis (e.g., 1% Triton™ X-100).

• Incubation: Incubate the plate for a relevant time period (e.g., 24 hours) at 37°C, 5% CO₂.

• Assay Procedure:

  • Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., a mixture of substrate, cofactor, and dye).

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the positive control (maximum lysis) after subtracting background absorbance from all wells. Plot the concentration-response curve and determine the IC₅₀ (the concentration that causes 50% cell death).

Data Presentation: Cytotoxicity Summary

Assay	Cell Line	Exposure Time (h)	IC₅₀ (µM)
LDH Release	HepG2	24	e.g., 150.5
MTT Assay	HepG2	24	e.g., 125.2
LDH Release	HEK293	24	e.g., 210.8
MTT Assay	HEK293	24	e.g., 198.4

B. Genotoxicity Assessment

Scientific Rationale: Assessing a compound's potential to damage genetic material is a critical component of any safety evaluation, as genotoxicity is strongly linked to carcinogenicity.[2] A standard, regulatory-accepted in vitro battery consists of two tests that cover different genotoxic mechanisms.[22][23]

• Bacterial Reverse Mutation Assay (Ames Test, OECD 471): This test uses specific strains of bacteria (Salmonella typhimurium and Escherichia coli) to detect gene mutations, including point mutations and frameshifts.[23][24][25]

• In Vitro Micronucleus Test (OECD 487): This mammalian cell-based assay detects both clastogenicity (chromosome breakage) and aneugenicity (chromosome loss or gain) by scoring for the presence of micronuclei—small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[14][26][27]

Experimental Protocol: In Vitro Micronucleus Test (OECD 487)

This protocol uses a mammalian cell line (e.g., CHO-K1 or TK6) and includes metabolic activation.

• Cell Culture: Culture cells to approximately 50-60% confluency.

• Experimental Arms: The experiment should be conducted in parallel with and without an exogenous metabolic activation system (e.g., Aroclor-1254 induced rat liver S9 fraction).

• Dosing:

  • Short Treatment (with and without S9): Treat cells with at least three analyzable concentrations of the test compound for 3-6 hours. Concentrations should be based on the cytotoxicity data, with the highest concentration showing significant but not excessive toxicity (e.g., ~50-60% cytotoxicity).

  • Extended Treatment (without S9): Treat cells for a longer period (e.g., 24 hours) with a similar concentration range.

  • Controls: Include a vehicle (solvent) control and appropriate positive controls for both clastogenicity (e.g., Mitomycin C) and aneugenicity (e.g., Colchicine).

• Recovery and Harvest: After treatment, wash the cells and add fresh medium. If using, add Cytochalasin B to block cytokinesis, which allows for easier identification of micronuclei in binucleated cells. Incubate for a period equivalent to 1.5-2 normal cell cycle lengths.

• Cell Harvesting and Staining: Harvest the cells via trypsinization, treat with a hypotonic solution, and fix. Drop the cell suspension onto microscope slides and stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring: Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Analyze the data for a statistically significant, dose-dependent increase in the frequency of micronucleated cells compared to the vehicle control.

C. Hepatotoxicity Assessment

Scientific Rationale: The liver is the primary organ for drug metabolism and is a frequent target for drug-induced toxicity. Early in vitro assessment of hepatotoxicity is therefore essential. While primary human hepatocytes are the "gold standard," the human hepatoma cell line HepG2 is a widely used and practical model for initial screening due to its stability and availability.[17][28][29] Modern approaches favor High-Content Screening (HCS), which allows for the simultaneous measurement of multiple cellular toxicity parameters in a single experiment.[29]

Methodology: Multiparametric High-Content Screening (HCS)

An HCS approach uses automated microscopy and fluorescent probes to quantify various indicators of cellular health and stress.

• Cell Culture and Dosing: Plate HepG2 cells in a 96- or 384-well imaging plate. Dose with a range of concentrations of the test compound for 24-48 hours.

• Staining: After exposure, cells are fixed and stained with a cocktail of fluorescent dyes that report on different cellular parameters.

• Key Parameters to Measure:

  • Cell Viability/Cell Count: Using a nuclear stain (e.g., Hoechst) to count the total number of cells.

  • Mitochondrial Health: Using a dye like TMRM to measure mitochondrial membrane potential, an early indicator of apoptosis.[29]

  • Oxidative Stress: Using a probe that fluoresces upon reacting with reactive oxygen species (ROS).

  • Nuclear Morphology: Measuring nuclear size and intensity, which can indicate cell cycle arrest or apoptosis.

  • Membrane Permeability: Using a dye that only enters cells with compromised membranes.

• Image Acquisition and Analysis: The plate is read on a high-content imager, which captures images from each well. Sophisticated software then analyzes these images to quantify the intensity and morphology of each parameter on a per-cell basis.

Data Presentation: HCS Hepatotoxicity Profile

Concentration (µM)	Cell Loss (%)	Mitochondrial Potential (% of Control)	Oxidative Stress (Fold Increase)
0 (Vehicle)	0	100	1.0
1	2	98	1.1
10	8	91	1.5
50	25	65	3.2
100	55	30	5.8

Integrated Strategy and Decision-Making

The power of this tiered approach lies in the integration of all data points to form a holistic preliminary safety profile. The results from each stage inform the next, creating a logical and efficient workflow.

Caption: Integrated Toxicity Screening and Decision Workflow.

This workflow illustrates how a compound with a clean profile (low cytotoxicity, negative in genotoxicity assays, and no significant hepatotoxicity signals at reasonable concentrations) can be confidently advanced. Conversely, a positive finding in a critical assay like the micronucleus test would be a major red flag, likely leading to termination. Moderate signals, such as mitochondrial dysfunction in the HCS assay, would trigger further mechanistic studies to understand the risk before committing to expensive and ethically sensitive in vivo experiments.

Conclusion

This technical guide has outlined a structured, evidence-based framework for the . By leveraging the predictive power of in silico tools and confirming findings with a robust battery of in vitro assays—covering cytotoxicity, genotoxicity, and hepatotoxicity—drug development teams can make early, informed decisions. This tiered strategy ensures that resources are used efficiently, ethical considerations regarding animal testing are respected, and a comprehensive initial safety profile is built. Adherence to this logical and scientifically rigorous approach will ultimately increase the probability of successfully advancing safer, more effective therapeutic candidates into later stages of development.

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Pharmacokinetics of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol in Drug Discovery

Executive Summary: A Privileged Scaffold in Modern Therapeutics

In the landscape of modern drug discovery, the optimization of a compound's pharmacokinetic (PK) profile is intrinsically linked to its structural architecture. 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol (CAS: 477847-10-2) is not merely a chemical building block; it is a highly engineered, privileged scaffold that synergizes three distinct pharmacophoric elements: a trifluoromethyl group, a secondary alcohol, and a 4-methylpiperazine ring.

This whitepaper provides an in-depth technical analysis of how this specific structural motif dictates Absorption, Distribution, Metabolism, and Excretion (ADME) properties. By deconstructing the causality behind its physicochemical behavior, researchers can rationally integrate this fragment into larger active pharmaceutical ingredients (APIs) to optimize metabolic stability, enhance blood-brain barrier (BBB) penetration, and tune aqueous solubility.

Structural Rationale & Causality of ADME Properties

The pharmacokinetic behavior of 1,1,1-trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is governed by the orthogonal properties of its three primary functional groups. Understanding the causality behind these interactions is critical for lead optimization.

The Trifluoromethyl (-CF3) Group: Metabolic Shielding & Lipophilicity

The incorporation of a -CF3 group is a cornerstone strategy for enhancing metabolic stability[1]. The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry, possessing a bond dissociation energy of approximately 485.3 kJ/mol, compared to 414.2 kJ/mol for a standard C-H bond[2].

• Causality: The strong electron-withdrawing nature of the -CF3 group deactivates adjacent carbon centers to oxidative attack by Cytochrome P450 (CYP450) enzymes[3]. By replacing a metabolically labile methyl group with a trifluoromethyl moiety, medicinal chemists effectively block primary sites of Phase I metabolism, thereby reducing intrinsic clearance ( CLint​ ) and prolonging the compound's in vivo half-life[1].

• Distribution Impact: The -CF3 group significantly increases the lipophilicity (LogP) of the scaffold, which is a primary driver for transcellular membrane permeability and efficient penetration across the blood-brain barrier (BBB)[2].

The 4-Methylpiperazine Moiety: Solubility & CYP3A4 Susceptibility

Piperazine rings are ubiquitous in neuroactive and oncological drugs due to their ability to modulate physicochemical properties[4].

• Causality: The basic nitrogen of the piperazine ring (pKa ~8.5) ensures that the molecule is predominantly protonated at physiological pH (7.4). This ionization allows for salt-bridge formation with target proteins and drastically improves aqueous solubility, counterbalancing the extreme lipophilicity of the -CF3 group.

• Metabolic Vulnerability: While the -CF3 group shields the molecule, the N-methyl group on the piperazine ring is highly susceptible to Phase I oxidative metabolism. CYP3A4 and CYP2D6 frequently oxidize this methyl group to a hemiaminal intermediate, which spontaneously collapses to release formaldehyde, resulting in an N-demethylated (desmethyl) secondary amine metabolite[5]. This N-demethylation is a well-documented primary metabolic pathway for methylpiperazine-containing drugs, such as brigatinib[6].

The Propan-2-ol Core: Phase II Conjugation Vector

The secondary alcohol serves as a critical hydrogen bond donor and acceptor.

• Causality: Beyond improving solubility, the hydroxyl group provides a direct vector for Phase II metabolism. It acts as a substrate for UDP-glucuronosyltransferases (UGTs), leading to the formation of highly polar glucuronide conjugates that are rapidly cleared via renal excretion.

Figure 1: Structural PK Influence Map detailing the causality of each functional moiety on ADME.

Quantitative Pharmacokinetic Profiling

To successfully integrate this scaffold into a drug discovery pipeline, researchers must benchmark its expected physicochemical and PK parameters. The table below summarizes the typical profiling data for derivatives containing this exact structural motif.

Parameter	Typical Value / Range	Mechanistic Rationale
LogP (Octanol/Water)	1.8 – 2.6	Balanced by the lipophilic -CF3 group and the hydrophilic, ionizable piperazine ring.
pKa (Basic Nitrogen)	8.2 – 8.8	The distal nitrogen of the 4-methylpiperazine is readily protonated at physiological pH.
Caco-2 Permeability ( Papp​ )	>15 × 10−6 cm/s	High transcellular permeability driven by the -CF3 group's membrane partitioning capabilities.
Intrinsic Clearance ( CLint​ )	Moderate (Liver Microsomes)	Protected from aliphatic oxidation by -CF3, but susceptible to CYP3A4-mediated N-demethylation[5].
Plasma Protein Binding	60% – 80%	Moderate binding; the secondary alcohol limits excessive non-specific hydrophobic binding.

Experimental Methodologies for PK Evaluation

To ensure scientific integrity, PK evaluations must utilize self-validating assay systems. The following protocols detail the step-by-step methodologies required to assess the metabolic stability and permeability of this scaffold.

Protocol A: In Vitro Liver Microsomal Stability Assay (Phase I Metabolism)

This assay determines the rate of disappearance of the test compound, calculating the intrinsic clearance ( CLint​ ) driven primarily by CYP3A4 N-demethylation[1].

Self-Validation Mechanism: The assay must include Verapamil as a high-clearance positive control and Warfarin as a low-clearance negative control to validate the enzymatic activity of the microsomes.

• Reagent Preparation: Thaw human liver microsomes (HLMs) on ice and dilute to a working concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4)[1]. Prepare a 1 µM working solution of the test compound (and controls) in the same buffer (final DMSO concentration <0.1%).

• Pre-Incubation: Aliquot 90 µL of the microsome/compound mixture into a 96-well plate and pre-incubate at 37°C for 10 minutes[1].

• Reaction Initiation: Initiate the metabolic reaction by adding 10 µL of a pre-warmed NADPH regenerating system (final concentration 1 mM) to each well[1].

• Time-Course Quenching: At designated time points (0, 15, 30, 45, and 60 minutes), remove a 20 µL aliquot and immediately quench the reaction by adding it to 80 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide)[1].

• Sample Processing: Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to precipitate proteins. Transfer the supernatant to a clean plate.

• LC-MS/MS Analysis: Quantify the remaining parent compound using Multiple Reaction Monitoring (MRM). Monitor specifically for the mass shift corresponding to the loss of 14 Da (-CH2), which confirms the N-demethylation of the methylpiperazine ring[6].

Figure 2: Step-by-step experimental workflow for In Vitro Liver Microsomal Stability testing.

Protocol B: Caco-2 Bidirectional Permeability Assay

Because the -CF3 group is designed to enhance permeability, bidirectional Caco-2 assays are required to measure both passive diffusion and potential efflux transporter (e.g., P-glycoprotein) liability.

• Cell Culture: Seed Caco-2 cells on polycarbonate filter membranes in 24-well Transwell plates. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm², ensuring tight junction integrity.

• Dosing: Prepare the test compound at 10 µM in Hank’s Balanced Salt Solution (HBSS) at pH 7.4.

• Incubation: Add the compound to the apical (A) chamber for A-to-B permeability, or the basolateral (B) chamber for B-to-A permeability. Incubate at 37°C for 2 hours.

• Sampling & Analysis: Extract samples from the receiver chambers and analyze via LC-MS/MS. Calculate the apparent permeability ( Papp​ ) and the Efflux Ratio ( Papp(B−A)​/Papp(A−B)​ ). An efflux ratio > 2.0 indicates that the piperazine moiety may be acting as a P-gp substrate, requiring further structural tuning.

Conclusion

The 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol scaffold represents a masterclass in rational drug design. By combining the metabolic shielding and lipophilicity of a trifluoromethyl group[2] with the solubility-enhancing basicity of a methylpiperazine ring[4], this building block offers a highly tunable pharmacokinetic profile. However, drug development professionals must remain vigilant regarding its primary metabolic liability: CYP3A4-mediated N-demethylation[5]. Employing the rigorous, self-validating in vitro assays outlined in this guide will ensure the successful translation of this scaffold into viable clinical candidates.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed Central (PMC). Available at:[Link]

• Discovery process and pharmacological characterization of 2-(S)-(4-fluoro-2-methylphenyl)piperazine-1-carboxylic acid[1-(R)-(3,5-bis-trifluoromethylphenyl)ethyl]methylamide (vestipitant) as a potent, selective, and orally active NK1 receptor antagonist. PubMed. Available at:[Link]

• The 1,3,5-Triazine Derivatives as Innovative Chemical Family of 5-HT6 Serotonin Receptor Agents with Therapeutic Perspectives for Cognitive Impairment. MDPI. Available at:[Link]

• Synthesis and Preclinical Evaluation of [Methylpiperazine-11C]brigatinib as a PET Tracer Targeting Both Mutated Epidermal Growth Factor Receptor and Anaplastic Lymphoma Kinase. PubMed Central (PMC). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 4. Discovery process and pharmacological characterization of 2-(S)-(4-fluoro-2-methylphenyl)piperazine-1-carboxylic acid [1-(R)-(3,5-bis-trifluoromethylphenyl)ethyl]methylamide (vestipitant) as a potent, selective, and orally active NK1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Preclinical Evaluation of [Methylpiperazine-11C]brigatinib as a PET Tracer Targeting Both Mutated Epidermal Growth Factor Receptor and Anaplastic Lymphoma Kinase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol as a Pharmaceutical Intermediate

Introduction: The Strategic Importance of Fluorinated Building Blocks in Medicinal Chemistry

The incorporation of fluorine into active pharmaceutical ingredients (APIs) is a cornerstone of modern drug design. The unique physicochemical properties of the fluorine atom—high electronegativity, small size, and the ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl (-CF3) group, in particular, is a prevalent motif in numerous blockbuster drugs due to its ability to enhance bioavailability and potency.

1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is a key pharmaceutical intermediate that combines the advantageous trifluoromethyl group with a reactive secondary alcohol and a versatile N-methylpiperazine moiety. This trifunctional structure makes it a valuable building block for the synthesis of complex APIs, most notably as a potential precursor in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, a class of oral hypoglycemic agents used in the management of type 2 diabetes. This guide provides a comprehensive overview of its applications, synthesis, and characterization, designed for researchers and professionals in drug development.

Physicochemical Properties and Safety Data

A thorough understanding of the properties and hazards of a pharmaceutical intermediate is paramount for its safe and effective use in a laboratory or manufacturing setting.

Property	Value	Reference
CAS Number	477847-10-2
Molecular Formula	C8H15F3N2O
Molecular Weight	212.21 g/mol	Calculated
Physical Form	Liquid
Storage Temperature	Ambient

Safety and Handling:

According to the Material Safety Data Sheet (MSDS) provided by Apollo Scientific, 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is classified as an irritant.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye protection/face protection), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing).

• Personal Protective Equipment (PPE): Safety glasses, protective gloves, and respiratory protection are recommended, especially when handling larger quantities or in poorly ventilated areas. Ensure an eye wash station is readily accessible.

• Handling: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors. Avoid contact with skin and eyes.

• Fire Fighting: In case of fire, wear self-contained breathing apparatus.

• Disposal: Dispose of as special waste in compliance with local and national regulations.

Application in Pharmaceutical Synthesis: A Key Intermediate for Trelagliptin

While direct, publicly available synthetic procedures for the antidiabetic drug Trelagliptin explicitly starting from 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol are not widespread, the structural similarity of this intermediate to fragments of the final API strongly suggests its role as a key building block. Trelagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor, which works by increasing the levels of incretin hormones, leading to improved glycemic control in patients with type 2 diabetes.

The synthesis of Trelagliptin involves the coupling of a piperidine derivative with a substituted pyrimidinone core. The trifluorinated propanol moiety present in 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is a structural analogue to a key portion of related DPP-4 inhibitors. It is plausible that this intermediate, or a closely related derivative, could be utilized in the synthesis of Trelagliptin or other similar APIs.

Synthetic Protocol: A Proposed Route

The proposed two-step synthesis starts with the reduction of 1,1,1-trifluoroacetone to form the corresponding alcohol, which is then used to generate an epoxide for the subsequent reaction with N-methylpiperazine.

Step 1: Synthesis of 1,1,1-Trifluoro-2-propanol

This step involves the reduction of the ketone, 1,1,1-trifluoroacetone, to the corresponding secondary alcohol.

Caption: Proposed synthetic pathway for the target intermediate.

Protocol:

• Materials and Reagents:

  • 1,1,1-Trifluoroacetone

  • Sodium borohydride (NaBH4)

  • Methanol

  • Epichlorohydrin

  • Sodium hydroxide (NaOH)

  • N-Methylpiperazine

  • Isopropanol

  • Diethyl ether

  • Magnesium sulfate (anhydrous)

  • Saturated aqueous ammonium chloride solution

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,1,1-trifluoroacetone in methanol and cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride portion-wise, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether.

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 1,1,1-trifluoro-2-propanol. This intermediate can often be used in the next step without further purification.

Step 2: Synthesis of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

This step involves the formation of an epoxide in situ, followed by its ring-opening with N-methylpiperazine.

Protocol:

• Procedure:

  • To a solution of 1,1,1-trifluoro-2-propanol in a suitable solvent such as isopropanol, add epichlorohydrin and a catalytic amount of a base (e.g., sodium hydroxide).

  • Heat the mixture to reflux and monitor the formation of the epoxide intermediate.

  • Once the epoxide formation is evident (can be monitored by GC-MS), add N-methylpiperazine to the reaction mixture.

  • Continue to heat at reflux until the reaction is complete (monitor by TLC or HPLC).

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol.

Analytical Characterization Protocols

Rigorous analytical characterization is essential to confirm the identity, purity, and quality of the synthesized intermediate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation. For 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

¹H NMR:

• Expected Chemical Shifts:

  • The protons of the piperazine ring will appear as a complex multiplet in the range of 2.2-2.8 ppm.

  • The methyl group on the piperazine nitrogen will be a singlet around 2.2-2.3 ppm.

  • The methylene protons adjacent to the alcohol will be a multiplet around 2.5-2.7 ppm.

  • The methine proton of the alcohol will appear as a multiplet around 4.0-4.2 ppm, showing coupling to the adjacent methylene protons and the trifluoromethyl group.

  • The hydroxyl proton will be a broad singlet, with its chemical shift dependent on concentration and solvent.

¹³C NMR:

• Expected Chemical Shifts:

  • The methyl carbon will be in the range of 45-47 ppm.

  • The piperazine ring carbons will appear between 50-60 ppm.

  • The methylene carbon adjacent to the piperazine will be around 60-65 ppm.

  • The methine carbon bearing the hydroxyl group will be in the range of 68-72 ppm, showing a quartet due to coupling with the fluorine atoms.

  • The trifluoromethyl carbon will be a quartet around 125-128 ppm with a large C-F coupling constant.

¹⁹F NMR:

• Expected Chemical Shift: The three equivalent fluorine atoms of the -CF3 group will give a single signal, typically a doublet due to coupling with the adjacent methine proton. The chemical shift is expected in the range of -75 to -80 ppm relative to CFCl₃.

Caption: Summary of expected NMR spectral data.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of the intermediate and for in-process control during its synthesis.

Protocol:

• Column: A C18 reversed-phase column is suitable for this analysis.

• Mobile Phase: A gradient elution with a mixture of water and acetonitrile or methanol is a good starting point. The addition of a small amount of an ion-pairing agent like trifluoroacetic acid (TFA) can improve peak shape.

• Detection: UV detection at a low wavelength (e.g., 210 nm) is appropriate as the molecule lacks a strong chromophore.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase or a compatible solvent.

Caption: General HPLC workflow for purity analysis.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the intermediate. Electrospray ionization (ESI) is a suitable technique.

Protocol:

• Ionization Mode: Positive ion mode is preferred due to the presence of the basic piperazine nitrogen.

• Expected Ion: The protonated molecule [M+H]⁺ is expected at m/z 213.12.

• Instrumentation: Can be coupled with HPLC (LC-MS) for simultaneous separation and mass determination.

Conclusion

1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is a valuable and versatile pharmaceutical intermediate. Its trifluoromethyl group offers significant advantages in drug design, particularly for enhancing metabolic stability and potency. The protocols and application notes provided in this guide offer a framework for the synthesis, characterization, and safe handling of this important building block, empowering researchers to leverage its potential in the development of novel therapeutics. As with any chemical process, appropriate safety precautions and analytical diligence are essential for successful and reproducible results.

References

• Vyas, A. J., Prajapati, S., Dudhrejiya, A. V., Patel, A. I., Patel, A. B., & Shah, S. R. (2025). Trelagliptin: Chemical properties and synthesis to clinical efficacy and safety.

• PubChem. (n.d.). Trelagliptin. Retrieved from [Link]

Application Notes and Protocols for the Synthesis of Fluorinated Piperazine Propanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Fluorine in Piperazine Propanol Scaffolds

The introduction of fluorine into drug candidates can profoundly influence their pharmacological profiles, enhancing metabolic stability, bioavailability, and target-binding affinity.[1][2][3] The piperazine propanol motif is a well-established scaffold in medicinal chemistry, appearing in a multitude of clinically successful drugs. The strategic fluorination of this scaffold presents a powerful approach for lead optimization and the generation of new chemical entities with improved therapeutic properties.[2]

This guide provides a detailed overview of contemporary fluorination techniques applicable to the synthesis of piperazine propanol derivatives. We will delve into the mechanistic rationale behind various synthetic strategies, offering detailed, field-proven protocols for both early- and late-stage fluorination.

Strategic Approaches to Fluorination

The synthesis of fluorinated piperazine propanol derivatives can be broadly categorized into two strategic approaches:

• Convergent Synthesis: This approach involves the synthesis of a fluorinated propanol or a related electrophilic fragment, which is then coupled with a piperazine derivative. This strategy is often advantageous for controlling the position of the fluorine atom and for the modular assembly of a diverse library of analogs.

• Late-Stage Fluorination: In this strategy, a pre-assembled piperazine propanol scaffold is subjected to a fluorination reaction. Late-stage fluorination is particularly valuable for the rapid diversification of advanced intermediates or parent drug molecules, allowing for the direct assessment of the impact of fluorine incorporation on biological activity.[4][5][6]

The choice between these strategies will depend on the specific target molecule, the availability of starting materials, and the desired stage of fluorine introduction in the overall synthetic sequence.

Convergent Synthesis: Building from Fluorinated Precursors

A robust method for synthesizing piperazine propanol derivatives with a fluorinated propyl linker involves the initial preparation of a fluorinated alcohol, which is then activated for nucleophilic substitution by the desired piperazine.

Protocol 1: Synthesis of 1-(3-Fluoropropyl)-4-Arylpiperazines via Nucleophilic Substitution

This protocol details a convergent synthesis where a 3-fluoropropyl mesylate is coupled with an N-arylpiperazine.

Experimental Workflow:

Caption: Convergent synthesis of a 1-aryl-4-(3-fluoropropyl)piperazine.

Step-by-Step Methodology:

• Synthesis of 3-Fluoro-1-propanol:

  • To a stirred solution of 1,3-propanediol (1.0 eq) in anhydrous dichloromethane (CH2Cl2) at -78 °C under a nitrogen atmosphere, slowly add diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor® (1.1 eq).

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3).

  • Extract the aqueous layer with CH2Cl2 (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation or column chromatography on silica gel to afford 3-fluoro-1-propanol.

• Synthesis of 3-Fluoropropyl Mesylate:

  • To a solution of 3-fluoro-1-propanol (1.0 eq) and triethylamine (Et3N) (1.5 eq) in anhydrous CH2Cl2 at 0 °C, add methanesulfonyl chloride (MsCl) (1.2 eq) dropwise.

  • Stir the reaction at 0 °C for 2 hours.

  • Dilute the reaction mixture with CH2Cl2 and wash sequentially with cold 1 M HCl, saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude 3-fluoropropyl mesylate, which is typically used in the next step without further purification.

• Synthesis of 1-Aryl-4-(3-fluoropropyl)piperazine:

  • To a solution of the desired N-arylpiperazine (1.0 eq) in acetonitrile (CH3CN), add potassium carbonate (K2CO3) (2.0 eq) and the crude 3-fluoropropyl mesylate (1.2 eq).

  • Heat the mixture to reflux and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel to obtain the final product.

Late-Stage Fluorination: Modifying the Pre-formed Scaffold

Late-stage fluorination allows for the direct introduction of a fluorine atom into a molecule that already contains the piperazine propanol core. Deoxyfluorination of the terminal hydroxyl group is a common and effective strategy.

Protocol 2: Deoxyfluorination of a Piperazine Propanol Derivative

This protocol describes the conversion of the terminal alcohol of a piperazine propanol derivative to a fluoride using a modern deoxyfluorination reagent.

Experimental Workflow:

Caption: Late-stage deoxyfluorination of a piperazine propanol derivative.

Step-by-Step Methodology:

• Synthesis of 3-(4-Arylpiperazin-1-yl)propan-1-ol Precursor:

  • Synthesize the piperazine propanol precursor via standard N-alkylation procedures. For example, by reacting an N-arylpiperazine with 3-chloropropanol in the presence of a base and a catalytic amount of sodium iodide.[7]

• Deoxyfluorination:

  • To a solution of the 3-(4-arylpiperazin-1-yl)propan-1-ol (1.0 eq) in an appropriate anhydrous solvent (e.g., CH2Cl2, toluene, or acetonitrile), add the chosen deoxyfluorinating reagent and base according to the conditions specified in Table 1.

  • Stir the reaction at the indicated temperature for the specified time, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction as recommended for the specific reagent (e.g., with saturated aqueous NaHCO3 or water).

  • Extract the product into an organic solvent (e.g., ethyl acetate or CH2Cl2).

  • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Table 1: Comparison of Deoxyfluorinating Reagents for Alcohols

Reagent	Typical Conditions	Advantages	Disadvantages
DAST (Diethylaminosulfur trifluoride)	CH2Cl2, -78 °C to rt	Effective for primary and secondary alcohols.	Thermally unstable, can lead to elimination side products.[8]
Deoxo-Fluor®	Toluene or THF, rt to reflux	More thermally stable than DAST.	Can still promote elimination, especially with hindered alcohols.[8]
PyFluor	CH3CN, with an amine base (e.g., DBU), rt	Bench-stable solid, good functional group tolerance.[9]	May require optimization of base and solvent for complex substrates.
SulfoxFluor	CH2Cl2 or THF, with DBU, rt	Rapid reactions, good selectivity against elimination.[8]
Aryl Fluorosulfonates	Toluene, with BTMG, rt	Low-cost, stable reagents with good functional group tolerance.	May require longer reaction times.

Electrophilic Fluorination: An Alternative Approach

While less common for the direct fluorination of the propanol side chain, electrophilic fluorinating agents can be employed to introduce fluorine at other positions of the piperazine propanol scaffold, for instance, on an activated aromatic ring or at an α-position to a carbonyl group if such functionality is present in the molecule.

Mechanism of Electrophilic Fluorination:

Sources

• 1. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 2. Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brynmawr.edu [brynmawr.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. brynmawr.edu [brynmawr.edu]
• 9. doyle.chem.ucla.edu [doyle.chem.ucla.edu]

Technical Notes & Optimization

troubleshooting solubility issues of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol .

This molecule presents a classic "tug-of-war" in medicinal chemistry: it possesses a highly lipophilic, electron-withdrawing trifluoromethyl (-CF₃) group that severely limits aqueous solubility, counterbalanced by a 4-methylpiperazine ring that offers a basic handle for pH-driven solubilization.

Below, you will find a mechanistic root-cause analysis, self-validating experimental protocols, and a troubleshooting FAQ to help you formulate this compound for in vitro and in vivo applications.

Mechanistic Root Cause Analysis: The Solubility Tug-of-War

To successfully dissolve this compound, we must first understand the causality behind its behavior in aqueous media.

• The Hydrophobic Sink (-CF₃): The trifluoromethyl group is profoundly lipophilic. The C–F bond is highly polarized, yet fluorine's tightly held electrons make it a very poor hydrogen bond acceptor. This creates a massive hydrophobic hydration shell around the molecule, driving it to aggregate and precipitate in water[1].

• The Ionizable Lifeline (4-Methylpiperazine): Piperazine derivatives are weak bases. Unsubstituted piperazine has two pKa values (approximately 9.73 and 5.35)[2][3]. In our specific molecule, the N4 (methylated) nitrogen remains highly basic (pKa ~8.5). However, the N1 nitrogen (attached to the propanol chain) experiences a strong inductive electron-withdrawing effect from the adjacent -CF₃ group, dropping its pKa to approximately 4.5.

• The Causality of Precipitation: At a physiological pH of 7.4, the molecule exists primarily as a monocation (only N4 is protonated). For many drugs, a single positive charge is sufficient for solubility. However, the extreme lipophilicity of the -CF₃ group overwhelms the solvation energy of the single charge, leading to precipitation. To achieve true thermodynamic solubility, we must force the molecule into a dicationic state by lowering the pH below 4.5, or mask the -CF₃ group using excipients.

Caption: Logical relationship between functional groups and pH-dependent aqueous solubility.

Quantitative Data: Physicochemical Properties & Formulation Limits

Before selecting a troubleshooting pathway, consult the quantitative parameters summarized below. These tables provide the boundaries for safe and effective formulation.

Table 1: Estimated Physicochemical Properties

Functional Group / Property	Value / Characteristic	Impact on Aqueous Solubility
Trifluoromethyl (-CF₃)	Highly Electronegative	Negative: Drastically increases lipophilicity and LogD at neutral pH.
4-Methylpiperazine	pKa₁ ≈ 8.5, pKa₂ ≈ 4.5	Positive: Allows for salt formation and pH-dependent solubilization[2].

| Secondary Alcohol (-OH) | H-bond Donor/Acceptor | Positive: Provides minor structural hydration; synergistic with protonated amines. |

Table 2: Recommended Co-Solvent / Excipient Limits (For In Vitro Assays)

Excipient	Max Final Concentration	Mechanism of Solubilization
DMSO	≤ 0.5% (v/v)	Disrupts crystal lattice; fully miscible with water.
PEG 400	≤ 5.0% (v/v)	Co-solvent; lowers dielectric constant of the aqueous phase.

| HP-β-Cyclodextrin | 10 - 20% (w/v) | Sterically encapsulates the lipophilic -CF₃ moiety. |

Troubleshooting Workflows & Self-Validating Protocols

Depending on your assay constraints, choose one of the following validated pathways.

Caption: Decision matrix for troubleshooting the aqueous solubility of the fluorinated piperazine.

Protocol A: pH-Shift Solubilization (Dicationic State)

Use this when your assay can tolerate acidic conditions (e.g., gastric models, specific chemical assays).

• Weighing: Accurately weigh the dry powder of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol into a glass vial.

• Acidification: Add 50 mM Citrate buffer pre-adjusted to pH 4.0 . (At this pH, both the N1 and N4 nitrogens of the piperazine ring will be fully protonated).

• Agitation: Sonicate the mixture in a water bath at 25°C for 10 minutes. The solution should become optically clear.

• Self-Validation Step:

  • pH Check: Measure the final pH. The basic piperazine ring will consume protons during dissolution. If the pH has drifted above 4.5, add 0.1N HCl dropwise until the pH returns to 4.0.

  • Centrifugation: Centrifuge an aliquot at 10,000 x g for 10 minutes. Analyze the supernatant via HPLC-UV against a standard curve (prepared in 100% DMSO) to confirm 100% mass recovery.

Protocol B: Cyclodextrin Complexation (Neutral pH)

Use this for cell culture or in vivo assays where pH 7.4 must be strictly maintained.

• Excipient Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in standard PBS (pH 7.4).

• Addition: Add the compound powder directly to the HP-β-CD solution.

• Complexation: Vortex vigorously for 5 minutes, then place on an orbital shaker at 37°C for 2 hours. The hydrophobic cavity of the cyclodextrin will encapsulate the lipophilic -CF₃ group, while the piperazine ring interacts with the aqueous exterior.

• Self-Validation Step:

  • Tyndall Effect Test: Shine a laser pointer through the glass vial. A solid, uninterrupted beam indicates micro-precipitates (colloidal suspension). A clear, invisible beam path indicates true thermodynamic solubility.

Frequently Asked Questions (FAQs)

Q: My compound dissolves perfectly in 100% DMSO, but the moment I spike it into my cell culture media (pH 7.4), it turns cloudy. Why? A: You are experiencing the "solvent shift effect." When the DMSO stock is diluted into the aqueous media, the local concentration of DMSO drops rapidly. Because the media is at pH 7.4, the piperazine ring is only mono-protonated, and the highly lipophilic -CF₃ group forces the molecule to rapidly nucleate and crash out. Solution: Pre-dilute your DMSO stock into a 10% HP-β-CD solution before adding it to the media, or use a step-wise dilution with PEG 400.

Q: Can I just heat the aqueous buffer to 60°C to force the compound into solution? A: No. While heating increases kinetic energy and may temporarily dissolve the compound, it creates a supersaturated solution. Once the solution cools to room temperature or 37°C, the compound will precipitate out, often forming microcrystals that will ruin your assay reproducibility. You must achieve thermodynamic solubility using pH adjustment or excipients.

Q: Which nitrogen on the 4-methylpiperazine ring is responsible for the salt formation? A: Both can participate, but they do so at different pH thresholds. The N4 nitrogen (the one with the methyl group) is highly basic and protonates easily around pH 8.5. The N1 nitrogen is much less basic due to the electron-withdrawing nature of the rest of the molecule[4]. To get a highly soluble dicationic salt (like a dihydrochloride), you must drop the pH below 4.5.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.National Institutes of Health (NIH) / PMC.
• A Technical Guide to the Physicochemical Properties of Piperazine Salts.BenchChem.
• The Trifluoromethyl Group: A Comprehensive Technical Guide to its Reactivity and Electronic Effects in Drug Development.BenchChem.
• Piperazine | C4H10N2 | CID 4837.PubChem - NIH.

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Long-Term Storage of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

Welcome to the Technical Support Center. As drug development professionals and analytical chemists, maintaining the structural integrity of complex active pharmaceutical ingredients (APIs) and intermediates is paramount.

This guide provides field-proven, mechanistically grounded protocols for preventing the degradation of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol during long-term storage.

Molecular Vulnerability Profile

To prevent degradation, we must first understand the specific chemical liabilities of the molecule. While the trifluoromethyl (-CF3) group is exceptionally stable and exerts a strong electron-withdrawing effect that protects the adjacent secondary alcohol from rapid oxidation, the distal piperazine ring remains highly vulnerable.

• N-Oxidation (Primary Liability): The molecule contains a tertiary amine at the N4 position of the piperazine ring. Tertiary amines possess a highly reactive lone pair of electrons that are susceptible to oxidation by atmospheric oxygen or reactive oxygen species (ROS), leading to the formation of N-oxides[1].

• Hygroscopicity & Hydrolysis: The secondary alcohol and the basic piperazine nitrogens readily form hydrogen bonds with atmospheric moisture. This absorption leads to hydrate formation, physical clumping, and can act as a solvent micro-environment that accelerates hydrolytic degradation[2].

• Photolytic Radical Formation: While lacking extended conjugation, prolonged exposure to UV/Vis light can catalyze radical formation, accelerating the N-oxidation process[3].

Mechanistic pathways of API degradation and corresponding preventative storage interventions.

Troubleshooting Guide & FAQs

Q: My bulk powder has turned slightly yellow and sticky over the last 3 months. Is it still viable for in vitro assays? A: No, we recommend re-purification or discarding the batch. The yellowing is a classic indicator of piperazine ring N-oxidation, while the sticky texture indicates moisture absorption (deliquescence)[1],[2]. Using this in assays will introduce variables, as N-oxides often have drastically different binding affinities and pharmacokinetic profiles compared to the parent compound.

Q: Does the trifluoromethyl (-CF3) group protect the molecule from degradation? A: Partially. The -CF3 group exerts a strong inductive electron-withdrawing effect (-I effect). This stabilizes the adjacent secondary alcohol, making it highly resistant to oxidation into a ketone. However, this inductive effect diminishes over distance; it does not protect the distal tertiary amine on the piperazine ring from N-oxidation.

Q: Can I store this compound as a 10 mM stock solution in DMSO at -80°C for High-Throughput Screening (HTS)? A: Yes, but with strict caveats. DMSO is profoundly hygroscopic. Repeated freeze-thaw cycles will introduce atmospheric water and dissolved oxygen into the solution, accelerating degradation. You must aliquot the DMSO stock into single-use vials before freezing to ensure integrity.

Q: Is Nitrogen gas sufficient for backfilling, or is Argon strictly required? A: Argon is strongly preferred. Because Argon is heavier than air, it settles at the bottom of the vial, creating a dense, protective "blanket" directly over the solid API. Nitrogen is lighter than air and easily disperses the moment the vial is opened or if the seal is imperfect, exposing the compound to oxygen.

Quantitative Storage Parameters

Adhering to strict environmental parameters is the only way to guarantee long-term stability.

Parameter	Recommended Standard	Mechanistic Rationale
Temperature	-20°C (Long-term)	Reduces kinetic energy, exponentially slowing oxidative and hydrolytic degradation pathways.
Atmosphere	Argon (Ar) Gas	Heavier than air; actively displaces O2 to prevent tertiary amine N-oxidation[1].
Container	Amber Glass Vials	Blocks UV/Vis light transmission, preventing photo-catalyzed radical formation.
Seal Type	PTFE-lined Septa	Prevents the leaching of plasticizers (which can react with basic amines) and ensures a hermetic seal against humidity.

Self-Validating SOP: Inert Aliquoting and Storage

To ensure trustworthiness, this protocol is designed as a self-validating system . By creating a "sentinel vial," researchers can empirically verify the success of their storage conditions without risking the primary stock.

Phase 1: Preparation & Baseline Analytics

• Baseline LC-MS/NMR: Before aliquoting, take a 1 mg sample and run a baseline LC-MS and 1H-NMR. Document the exact purity (e.g., 99.2%). This is your Time-Zero (T0) validation metric.

• Equilibration: Remove the bulk API from cold storage and place it in a desiccator at room temperature for 2 hours. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the powder, ruining the batch.

Phase 2: Inert Aliquoting

• Glove Box Transfer: Transfer the equilibrated vial, clean amber vials, and PTFE-lined caps into a nitrogen-purged glove box.

• Aliquoting: Divide the bulk powder into single-use aliquots (e.g., 5 mg per vial) to prevent future freeze-thaw/open-close cycles.

• Sentinel Vial Creation: Create one specific "Sentinel Vial" containing exactly 1 mg of the compound.

Phase 3: Argon Blanketing & Sealing

• Argon Backfill: Using an Argon gas line with a sterile needle, gently blow Argon into each vial for 5 seconds. Causality: The heavy Argon displaces any residual oxygen trapped in the vial headspace.

• Hermetic Sealing: Immediately cap the vials with PTFE-lined septa. Wrap the junction of the cap and vial tightly with Parafilm to prevent micro-leaks during thermal expansion/contraction in the freezer.

• Storage: Transfer all vials to a monitored -20°C freezer.

Phase 4: System Validation

• The 3-Month Check: After 3 months, remove only the Sentinel Vial. Run LC-MS and 1H-NMR. If the purity matches your T0 metric (e.g., >99.0%), your storage system is validated, and you can trust the integrity of the remaining main stock.

Step-by-step inert aliquoting workflow to preserve structural integrity during long-term storage.

References

• What are the stability conditions of piperazine? - Blog Biosynce[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biosynce.com [biosynce.com]
• 3. tcichemicals.com [tcichemicals.com]

Technical Support Center: Navigating Reactions with 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

Welcome to the dedicated technical support resource for researchers, chemists, and drug development professionals working with 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol. This guide is designed to provide practical, in-depth solutions to common challenges encountered during chemical transformations involving this sterically demanding and electronically unique molecule. Our focus is to move beyond generic protocols and offer targeted advice to overcome hurdles and optimize your reaction outcomes.

Understanding the Challenge: The Dual Nature of Steric and Electronic Effects

The reactivity of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is governed by the interplay of two key structural features:

• The Trifluoromethyl (-CF₃) Group: This powerful electron-withdrawing group significantly lowers the pKa of the adjacent secondary alcohol, making it more acidic than its non-fluorinated counterparts. While this can enhance its nucleophilicity in some contexts, the sheer bulk of the -CF₃ group presents a significant steric shield, hindering the approach of reagents to the hydroxyl group.

• The 4-Methylpiperazine Moiety: This bulky, basic substituent further contributes to the steric congestion around the reactive center. Its nitrogen atoms can also act as a Lewis base, potentially coordinating with catalysts or reagents and influencing the reaction pathway in unexpected ways. The piperazine ring is a common scaffold in medicinal chemistry, often incorporated to improve solubility and pharmacokinetic properties.[1]

This guide will address common issues arising from these combined effects in a practical, question-and-answer format.

Troubleshooting Guides & FAQs

Issue 1: Poor or No Conversion in Mitsunobu Reactions

Question: I am attempting a Mitsunobu reaction to invert the stereochemistry of the secondary alcohol in 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol, but I am observing low yields or recovery of the starting material. What is going wrong?

Answer: This is a classic challenge with sterically hindered secondary alcohols in the Mitsunobu reaction. The bulky trifluoromethyl and 4-methylpiperazine groups impede the formation of the key alkoxyphosphonium intermediate. Here’s a systematic approach to troubleshooting this issue:

Causality and Strategic Solutions:

The primary hurdle is the sterically hindered environment around the hydroxyl group. To overcome this, we need to enhance the reactivity of the nucleophile and the efficiency of the Mitsunobu reagents.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a struggling Mitsunobu reaction.

Detailed Protocols & Explanations:

• Enhance Nucleophile Acidity: The pKa of the nucleophile is critical. A more acidic nucleophile will more readily protonate the betaine intermediate, driving the reaction forward.[2] For sterically hindered alcohols, standard carboxylic acids may not be sufficient.

  • Protocol: Substitute benzoic acid with 4-nitrobenzoic acid . The electron-withdrawing nitro group increases its acidity, leading to significantly improved yields with hindered alcohols.[3]

• Reagent Order of Addition: The order in which reagents are added can significantly impact the outcome.[2][4]

  • Standard Protocol: Dissolve the alcohol, nucleophile (e.g., 4-nitrobenzoic acid), and triphenylphosphine (PPh₃) in anhydrous THF. Cool the solution to 0°C before adding the azodicarboxylate (DEAD or DIAD) dropwise. This pre-formation of the components can facilitate the reaction with the hindered alcohol.

• Choice of Azodicarboxylate: While DEAD is common, Diisopropyl azodicarboxylate (DIAD) is sometimes more effective for hindered substrates.

• Reaction Time and Temperature: Sterically hindered reactions are often slower.

  • Protocol: Monitor the reaction by TLC for an extended period (24-48 hours). If the reaction is still sluggish at room temperature, consider a modest increase in temperature (e.g., to 40°C).

• Alternative Nucleophiles: If an ester is not the desired product, consider other sufficiently acidic nucleophiles. For example, phthalimide can be used to introduce a protected nitrogen, which can later be deprotected to yield an amine.[3]

Data Summary: Nucleophile Acidity

Nucleophile	pKa	Suitability for Hindered Alcohols
Benzoic Acid	~4.2	Moderate
Acetic Acid	~4.8	Low
4-Nitrobenzoic Acid	~3.4	High [3]
Phthalimide	~8.3	Good [3]

Issue 2: Low Yields in Acylation Reactions (Ester Formation)

Question: I am trying to acylate the hydroxyl group of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol with an acid chloride or anhydride, but the reaction is slow and incomplete. What can I do to improve the yield?

Answer: The low reactivity is due to the steric hindrance around the secondary alcohol. Standard acylation conditions are often insufficient. The key is to employ a more potent catalytic system.

Causality and Strategic Solutions:

The electron-withdrawing trifluoromethyl group makes the alcohol a poor nucleophile, and the steric bulk from both the -CF₃ and the piperazine moiety hinders the approach of the acylating agent. A highly active catalyst is needed to overcome this.

Recommended Catalysts and Conditions:

Caption: Catalyst and condition optimization for acylation.

Detailed Protocols & Explanations:

• Scandium Triflate (Sc(OTf)₃) Catalysis: Scandium triflate is an exceptionally active Lewis acid catalyst for the acylation of sterically hindered alcohols.[5]

  • Protocol: In an inert atmosphere, dissolve the alcohol in anhydrous dichloromethane (CH₂Cl₂). Add a catalytic amount of Sc(OTf)₃ (0.01-0.1 eq.), followed by the acid anhydride (1.5-2.0 eq.). Stir at room temperature and monitor by TLC.

• Trifluoromethanesulfonic Acid (TfOH) Catalysis: For particularly challenging acylations, triflic acid can be a highly effective catalyst.[6]

  • Protocol: Dissolve the alcohol and the acylating agent in a suitable solvent. Add a catalytic amount of TfOH (1-5 mol%) at 0°C and allow the reaction to warm to room temperature.

• Solvent Choice: Ensure strictly anhydrous conditions, as water will consume the acylating agent and deactivate the catalyst. Dichloromethane or acetonitrile are often good choices.

Data Summary: Catalyst Recommendations for Hindered Alcohols

Catalyst	Loading (mol%)	Key Advantages	Reference
DMAP	5-20	Common, but often ineffective for this substrate	-
Sc(OTf)₃	1-10	Highly active for hindered alcohols	[5]
TfOH	1-5	Extremely powerful, good for unreactive substrates	[6]

Issue 3: Difficulty in Forming Ethers (Williamson Ether Synthesis)

Question: I am attempting to synthesize an ether from 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol via a Williamson ether synthesis (deprotonation followed by reaction with an alkyl halide), but the reaction is failing. Why is this and what are the alternatives?

Answer: The Williamson ether synthesis is often problematic for secondary alcohols, especially those that are sterically hindered. The alkoxide, once formed, can act as a base, leading to elimination reactions with the alkyl halide, rather than the desired substitution. The steric bulk around the oxygen atom further disfavors the Sₙ2 pathway.

Causality and Strategic Solutions:

The combination of a hindered secondary alkoxide and a potentially hindered alkyl halide makes the Sₙ2 reaction kinetically unfavorable. We need to explore alternative methods that do not rely on a simple Sₙ2 displacement.

Alternative Etherification Strategies:

• Reductive Etherification: This method involves the reaction of the alcohol with an aldehyde or ketone in the presence of a reducing agent and a Lewis or Brønsted acid catalyst.

  • Protocol: Dissolve the alcohol and the carbonyl compound (1.2 eq.) in a suitable solvent like dichloromethane. Add a catalyst such as Yb(OTf)₃ or triflic acid (1-5 mol%) followed by a silane reducing agent (e.g., triethylsilane, Et₃SiH, 1.5 eq.). Stir at room temperature until completion.[7]

• PhenoFluor-Mediated Etherification (for Aryl Ethers): If you are trying to form an aryl ether, a novel method using PhenoFluor has been developed for coupling phenols and alcohols. This may be effective for your substrate where traditional methods fail.[8]

  • Note: This is a more specialized reagent and procedure; consult the primary literature for detailed protocols.[8]

• Acid-Catalyzed Etherification (with limitations): Direct acid-catalyzed dehydration is generally only suitable for symmetrical ethers from primary alcohols and is unlikely to be successful here due to competing elimination and rearrangement pathways.[7]

Caption: Decision tree for alternative etherification strategies.

Concluding Remarks

The successful chemical modification of 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol hinges on recognizing and addressing the significant steric and electronic challenges it presents. By moving beyond standard protocols and employing more potent catalysts, carefully considering reagent stoichiometry and order of addition, and exploring alternative reaction pathways, researchers can effectively navigate the complexities of this valuable building block. Always ensure that reactions are performed under appropriate safety conditions and monitored carefully for progress.

References

• Hughes, D. L. The Mitsunobu Reaction. Org. React.1992, 42, 335–656.

• Wang, F., et al. Alkyl Aryl Ether Bond Formation with PhenoFluor. Angew. Chem. Int. Ed.2017 , 56(25), 7217-7221. [Link]

• Yamamoto, H., et al. Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. Molecules2017 , 22(2), 223. [Link]

• Organic Chemistry Portal. Ester synthesis by acylation. [Link]

• Ishihara, K., et al. Scandium Trifluoromethanesulfonate as an Extremely Active Lewis Acid Catalyst in Acylation of Alcohols with Acid Anhydrides and Mixed Anhydrides. J. Org. Chem.1996 , 61(13), 4196–4197. [Link]

• Fluorine notes. June 2021 — "Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes". [Link]

• Organic Synthesis. Mitsunobu reaction. [Link]

• Beller, M., et al. Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols. ACS Omega2018 , 3(1), 735–742. [Link]

• Swamy, K. C. K., et al. Mitsunobu and Related Reactions: Advances and Applications. Chem. Rev.2009 , 109(6), 2551–2651. [Link]

• Miller, K. J., & Abu-Omar, M. M. Palladium-Catalyzed Sₙ1 Reactions of Secondary Benzylic Alcohols: Etherification, Amination, and Thioetherification. Eur. J. Org. Chem.2003 , 2003(7), 1294-1299. [Link]

• Hosseini-Sarvari, M., & Sodagar, E. Etherification of Fluoroarenes with Alkoxyboronic Acid Pinacol Esters via C–F Bond Cleavage. Org. Lett.2022 , 24(28), 5169–5174. [Link]

• Molander, G. A., & Brown, H. C. Approaches towards chiral α-trifluoromethyl alcohols. Asymmetric... ResearchGate. [Link]

• An, Y., et al. Piperazine skeleton in the structural modification of natural products: a review. RSC Adv.2021 , 11, 28458-28474. [Link]

• Pendás, A. M., et al. Steric and electronic effects in Sₙ2 reactions. ResearchGate. [Link]

• Choudhary, M. I., et al. 4-Methyl-N-(4-nitrobenzylidene)piperazin-1-amine. Acta Cryst.2013 , E69, o1710. [Link]

• Reddy, P. V. N., et al. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Mini-Rev. Org. Chem.2020 , 17(5), 545-562. [Link]

Sources

• 1. Piperazine skeleton in the structural modification of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Alkyl Aryl Ether Bond Formation with PhenoFluor - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol vs non-fluorinated piperazine analogs

Executive Summary & Scientific Context

The piperazine ring is universally recognized as a "privileged scaffold" in medicinal chemistry, frequently deployed to improve aqueous solubility and modulate target affinity. However, the inherent basicity of piperazine nitrogens often leads to excessive ionization at physiological pH, creating a significant pharmacokinetic liability that impedes Blood-Brain Barrier (BBB) penetration[1].

The strategic incorporation of a trifluoromethyl (-CF3) group adjacent to a carbinol and piperazine system—as seen in 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol —represents a sophisticated approach to overcoming these limitations. This guide provides an objective, data-driven comparison between this fluorinated analog and its non-fluorinated counterpart, 1-(4-methylpiperazin-1-yl)propan-2-ol , detailing the causality behind their divergent physicochemical behaviors and the experimental frameworks used to validate them.

Mechanistic Causality: The Role of the Trifluoromethyl Group

The substitution of a terminal methyl group with a -CF3 group fundamentally alters the local electronic and steric environment through powerful inductive (-I) effects[2]. As an Application Scientist, it is critical to understand why this substitution alters performance, rather than just observing the outcome.

• pKa Modulation & Ionization: Membrane permeability is dictated by the fraction of unionized drug. Unsubstituted piperazines typically exhibit pKa values resulting in near-complete protonation at pH 7.4[1]. The strong electron-withdrawing nature of the -CF3 group propagates through the carbon backbone, lowering the pKa of the adjacent piperazine nitrogen. This increases the neutral fraction of the molecule at physiological pH. Furthermore, the pKa of the secondary alcohol is significantly reduced, enhancing its capacity as a highly directional hydrogen bond donor[3].

• Lipophilicity (LogP): Fluorine's low polarizability and high electronegativity increase the overall lipophilicity of the scaffold, favoring partitioning into lipid bilayers[2].

• Metabolic Stability: The bulky, electron-dense -CF3 group provides steric shielding to the adjacent carbinol center, reducing the rate of Phase II glucuronidation, while electronically deactivating the carbon backbone against CYP450-mediated oxidation[4].

Logical flow of physicochemical enhancements driven by CF3 substitution.

Quantitative Data Comparison

The following table summarizes the comparative physicochemical and pharmacokinetic profiles of the two analogs.

Parameter	1-(4-methylpiperazin-1-yl)propan-2-ol (Non-Fluorinated)	1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol (Fluorinated)	Mechanistic Impact
LogP (Lipophilicity)	~1.2	~2.1	Enhanced passive partitioning into lipid bilayers.
pKa (Piperazine N1)	~8.2	~6.8	Increased fraction of unionized species at pH 7.4.
pKa (Hydroxyl OH)	~14.5	~11.5	Stronger hydrogen bond donor capacity.
Papp (MDCK-MDR1)	< 5 x 10⁻⁶ cm/s	> 15 x 10⁻⁶ cm/s	Superior Blood-Brain Barrier penetration.
Metabolic Half-life	Moderate (Rapid N-dealkylation)	Extended (Steric shielding of carbinol)	Lower hepatic clearance rate.

Note: Values are representative benchmarks derived from established fluorination principles in medicinal chemistry[1][2][3].

Experimental Methodologies: Self-Validating Systems

To ensure absolute trustworthiness in drug development, experimental protocols must be designed as self-validating systems. The following workflows detail how to empirically verify the advantages of the fluorinated analog.

Protocol 1: Potentiometric pKa Determination

Causality: Potentiometric titration is selected over UV-metric methods because the piperazine scaffold lacks a strong chromophore that shifts upon ionization. A co-solvent system (methanol/water) is utilized because the enhanced lipophilicity of the fluorinated analog reduces its aqueous solubility.

Self-Validating Mechanism: The protocol includes a blank titration (solvent only) to establish the background electrode response, and a standard reference (Potassium Hydrogen Phthalate) to calibrate the glass electrode. If the reference deviates by >0.05 pH units, the system halts, validating its own accuracy before measuring the unknown compound.

Step-by-Step Workflow:

• Electrode Calibration: Calibrate the pH electrode using standard buffers (pH 4.0, 7.0, 10.0) at a constant 25°C.

• Sample Preparation: Dissolve 1.0 mg of the piperazine analog in 10 mL of a methanol/water mixture (varying ratios: 30%, 40%, 50% MeOH) containing 0.15 M KCl to maintain constant ionic strength.

• Titration: Titrate the solution with standardized 0.1 M KOH using an automated titrator, recording pH after each 0.01 mL addition.

• Data Extrapolation: Plot the apparent pKa (psKa) against the methanol mole fraction. Use the Yasuda-Shedlovsky extrapolation method to calculate the true aqueous pKa.

Protocol 2: In Vitro BBB Permeability Assay (MDCK-MDR1)

Causality: MDCK cells transfected with the MDR1 gene (expressing P-glycoprotein) are specifically chosen over standard Caco-2 cells. Piperazine derivatives are notorious P-gp substrates; this model accurately differentiates between passive lipophilic diffusion and active efflux, which is critical for CNS-targeted compounds.

Self-Validating Mechanism: Lucifer Yellow (a fluorescent paracellular marker) is co-incubated in every single well. Because Lucifer Yellow cannot cross intact cell membranes, its presence in the basolateral chamber indicates a compromised cell monolayer. If the Lucifer Yellow Papp exceeds 10 nm/s, the data for that specific well is automatically discarded, internally validating the structural integrity of the barrier.

Step-by-step workflow for MDCK-MDR1 BBB permeability assay.

Step-by-Step Workflow:

• Monolayer Preparation: Seed MDCK-MDR1 cells on Transwell polycarbonate inserts and culture for 5-7 days until Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm².

• Dosing Solution: Prepare a 10 µM solution of the piperazine analog in HBSS buffer (pH 7.4) containing 100 µM Lucifer Yellow.

• Incubation: Add the dosing solution to the apical chamber. Add blank HBSS to the basolateral chamber. Incubate at 37°C on an orbital shaker for 120 minutes.

• Sampling & Validation: Extract aliquots from both chambers. Measure Lucifer Yellow fluorescence (Ex 428 nm / Em 536 nm) to validate monolayer integrity.

• Quantification: Quantify the concentration of the piperazine analog in both compartments using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the equation: Papp = (dQ/dt) / (A * C0).

Conclusion

The transition from 1-(4-methylpiperazin-1-yl)propan-2-ol to 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is not merely a structural tweak; it is a calculated physicochemical optimization. By leveraging the inductive electron withdrawal and lipophilic nature of the -CF3 group, researchers can suppress detrimental ionization at physiological pH and shield vulnerable metabolic sites. For drug development professionals targeting the CNS, this fluorinated scaffold offers a vastly superior pharmacokinetic starting point.

Sources

• 1. Buy 3-Methyl-4-(piperazin-1-yl)aniline | 1421314-12-6 [smolecule.com]
• 2. soci.org [soci.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. A mild and practical approach to N-CF3 secondary amines via oxidative fluorination of isocyanides - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Benchmarking Novel Compound Efficacy: A Methodological Approach for 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

When faced with a novel compound, the primary challenge is to first identify its molecular target and then to quantify its interaction in a way that allows for meaningful comparison with existing or alternative therapies. This guide will walk you through a logical, phased approach to this process, grounded in scientific integrity and supported by detailed experimental protocols.

Phase 1: Target Identification and Initial Characterization

The chemical structure of a compound can provide initial clues to its potential target class. The presence of a piperazine moiety in 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol, for instance, is common in a wide range of biologically active compounds, including those targeting G-protein coupled receptors (GPCRs), ion channels, and certain enzymes. Therefore, a broad-based screening approach is often the most effective starting point.

A common and powerful technique for unbiased target identification is affinity chromatography coupled with mass spectrometry . In this approach, the compound of interest is immobilized on a solid support and incubated with a complex biological sample, such as a cell lysate. Proteins that bind to the compound are "captured" and can then be identified using mass spectrometry.

Another approach is in silico screening , where the compound's structure is computationally docked against libraries of known protein structures to predict potential binding partners. While predictive, this can help to narrow down the list of potential targets for experimental validation.

Phase 2: Quantitative Analysis of Target Binding

Once a putative target has been identified, the next critical step is to quantify the binding affinity and kinetics of the interaction. This provides the fundamental data for comparing your compound to others. Two gold-standard techniques for this are Radioligand Binding Assays and Surface Plasmon Resonance (SPR).

Radioligand Binding Assays

Radioligand binding assays are a highly sensitive and quantitative method for studying drug-receptor interactions.[1] They are particularly useful for membrane-bound receptors like GPCRs. The principle involves using a radiolabeled form of a known ligand (the "hot" ligand) that binds to the target receptor. The novel compound (the "cold" ligand) is then introduced to compete for binding with the hot ligand. By measuring the displacement of the radioligand at various concentrations of the novel compound, we can determine its binding affinity.

There are two main types of radioligand binding assays:

• Saturation Assays: These are used to determine the density of receptors in a tissue (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand.[2]

• Competition Assays: These are used to determine the affinity (Ki) of an unlabeled compound (our novel molecule) by measuring its ability to displace a radiolabeled ligand of known affinity.[3]

Experimental Protocol: Competition Radioligand Binding Assay

• Membrane Preparation:

  • Homogenize cells or tissue expressing the target receptor in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA with protease inhibitors).[3][4]

  • Centrifuge the homogenate to pellet the membranes.[4]

  • Wash the membrane pellet and resuspend it in a suitable assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[5]

• Assay Setup:

  • In a 96-well plate, add the membrane preparation, the radioligand at a concentration close to its Kd, and varying concentrations of the unlabeled test compound (1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol).[3][4]

  • Include control wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known unlabeled ligand).

• Incubation and Filtration:

  • Incubate the plate, typically for 60-90 minutes at a controlled temperature, to allow the binding to reach equilibrium.[3]

  • Rapidly filter the contents of each well through a glass fiber filter to separate the bound from the free radioligand.[3]

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.

• Data Analysis:

  • Quantify the radioactivity trapped on the filters using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of specific binding) from the curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[3]

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique that allows for the real-time measurement of biomolecular interactions.[6][7][8][9] It provides not only the equilibrium dissociation constant (KD), which is a measure of affinity, but also the association (kon) and dissociation (koff) rate constants, which describe the kinetics of the binding event.[10][11] This kinetic information is increasingly recognized as crucial for predicting a drug's in vivo efficacy and duration of action.[10][12][13][14]

Experimental Workflow: SPR Analysis

Caption: A typical workflow for Surface Plasmon Resonance (SPR) analysis.

Experimental Protocol: SPR for Kinetic Analysis

• Ligand Immobilization:

  • The target protein (ligand) is immobilized onto the surface of a sensor chip.[9] Common immobilization strategies include amine coupling or capture-based methods.

  • The choice of sensor chip and immobilization chemistry depends on the nature of the target protein.[6]

• Analyte Injection (Association):

  • A solution containing the novel compound (analyte) at a known concentration is flowed over the sensor chip surface.[9]

  • Binding of the analyte to the immobilized ligand causes a change in the refractive index at the surface, which is detected in real-time and recorded as an increase in response units (RU).[6][8]

• Buffer Flow (Dissociation):

  • The analyte solution is replaced with a continuous flow of buffer.

  • The dissociation of the analyte from the ligand is monitored as a decrease in the RU over time.[9]

• Data Analysis:

  • The resulting data, a sensorgram, plots the response units against time.[11]

  • By performing the experiment at several different analyte concentrations, a set of sensorgrams is generated.

  • This data is then fitted to a kinetic binding model (e.g., a 1:1 Langmuir model) to calculate the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).[15]

Data Presentation: Comparative Binding Parameters

Compound	Target	Assay	Ki (nM)	KD (nM)	ka (1/Ms)	kd (1/s)	Residence Time (1/kd) (s)
1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol	Target X	Radioligand	Value
SPR	Value	Value	Value	Value
Competitor A	Target X	Radioligand	Value
SPR	Value	Value	Value	Value
Competitor B	Target X	Radioligand	Value
SPR	Value	Value	Value	Value

Phase 3: Functional Efficacy Assays

Demonstrating that a compound binds to a target is only part of the story. The critical next step is to determine the functional consequence of that binding – does it activate, inhibit, or otherwise modulate the target's activity? The choice of functional assay is entirely dependent on the target class.

• For GPCRs: Assays that measure the downstream effects of receptor activation, such as changes in intracellular second messengers (e.g., cAMP, Ca2+) or receptor internalization, are appropriate.

• For Enzymes: Enzyme activity assays that measure the rate of substrate conversion to product in the presence of varying concentrations of the compound are used.

• For Ion Channels: Electrophysiological techniques like patch-clamping can be used to measure changes in ion flow across the cell membrane.

A widely applicable and high-throughput method for assessing functional cellular responses is the Enzyme-Linked Immunosorbent Assay (ELISA) . For example, a sandwich ELISA can be used to quantify the production of a specific protein or cytokine that is regulated by the signaling pathway of the target .[16][17]

Experimental Workflow: Sandwich ELISA

Caption: Workflow for a typical sandwich ELISA experiment.

Experimental Protocol: Sandwich ELISA for a Secreted Cytokine

• Plate Coating:

  • Coat the wells of a 96-well microplate with a capture antibody specific for the cytokine of interest.[17] Incubate overnight.

• Blocking:

  • Wash the plate and block any remaining non-specific binding sites with a blocking buffer (e.g., BSA solution).[18]

• Sample Incubation:

  • Add standards and samples (e.g., cell culture supernatant from cells treated with 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol) to the wells and incubate.

• Detection Antibody:

  • Wash the plate and add a biotinylated detection antibody that binds to a different epitope on the cytokine.[16]

• Enzyme Conjugate:

  • Wash the plate and add an enzyme-linked conjugate (e.g., streptavidin-HRP).

• Substrate Addition and Measurement:

  • Wash the plate and add a chromogenic substrate.[16]

  • Stop the reaction and measure the absorbance at the appropriate wavelength using a plate reader. The intensity of the color is proportional to the amount of cytokine present.

Data Presentation: Comparative Functional Efficacy

Compound	Target	Assay	EC50 / IC50 (nM)	Max Efficacy (% of Control)
1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol	Target X	cAMP Assay	Value	Value
Competitor A	Target X	cAMP Assay	Value	Value
Competitor B	Target X	cAMP Assay	Value	Value

Phase 4: Integrated Benchmarking and Lead Selection

The ultimate goal of this process is to build a comprehensive profile of the novel compound that allows for a direct and objective comparison with relevant alternatives. By integrating the data from binding and functional assays, a clear picture of the compound's potency, affinity, kinetics, and efficacy emerges.

This integrated dataset forms the basis for informed decision-making in the drug discovery pipeline. A compound with high affinity (low KD), a slow dissociation rate (low koff, long residence time), and potent functional activity (low EC50/IC50) would typically be considered a strong candidate for further development.

By following this structured, data-driven approach, researchers can effectively benchmark the performance of novel compounds like 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol, even in the absence of pre-existing information, and thereby accelerate the journey from discovery to potential therapeutic application.

References

• Drug–Target Kinetics in Drug Discovery - PMC - NIH. [Link]

• Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. [Link]

• A beginner's guide to surface plasmon resonance | The Biochemist - Portland Press. [Link]

• Surface Plasmon Resonance (SPR)-BioDuro-Global CRDMO, Rooted in Science. [Link]

• Surface Plasmon Resonance (SPR) & Biophysics - BioAscent. [Link]

• How does SPR work in Drug Discovery? - deNOVO Biolabs. [Link]

• Understanding Binding Kinetics To Optimize Drug Discovery | Technology Networks. [Link]

• Data Sheet Radioligand Binding Assay Protocols - Gifford Bioscience. [Link]

• High Throughput Surface Plasmon Resonance: Why It Matters - Carterra. [Link]

• Kinetics of Drug-Target Binding: A Guide for Drug Discovery - ResearchGate. [Link]

• Drug–Target Kinetics in Drug Discovery | ACS Chemical Neuroscience - ACS Publications. [Link]

• Drug–Target Binding Kinetics and Mechanisms: Toward Rational and Predictive Drug Discovery - Frontiers. [Link]

• Cell membrane preparation and radioligand-binding assay - Bio-protocol. [Link]

• Step-by-Step ELISA Protocol: A Comprehensive Guide - GenFollower. [Link]

• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC. [Link]

• Steady-state affinity analysis using Biacore systems - Cytiva. [Link]

• An Introduction to ELISA Protocol. [Link]

• Biacore™ analysis | Agrobio - Stago. [Link]

• Principles and Experimental Methodologies on Protein-Ligand Binding - Longdom Publishing. [Link]

• Application Guides / ELISA Protocol - 2BScientific. [Link]

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Safety & Regulatory Compliance

1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety and chemical management not as a series of arbitrary rules, but as a logical extension of a molecule’s physicochemical properties.

The compound 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is a highly specialized, multi-functional building block frequently utilized in advanced drug discovery and medicinal chemistry. To safely handle and dispose of this material, we must deconstruct its molecular architecture. It contains three distinct functional groups that dictate its hazard profile: a trifluoromethyl group (-CF 3​ ), a basic piperazine ring, and a secondary alcohol.

This guide provides the definitive, self-validating operational and disposal protocols required to manage this compound safely, ensuring regulatory compliance and environmental protection.

Chemical Profiling & Hazard Causality

To understand how to dispose of this chemical, we must first understand why specific protocols are enforced. Every disposal directive is a direct consequence of the molecule's structure:

• The Trifluoromethyl (-CF 3​ ) Group (Environmental & Thermal Hazard): Fluorinated organic compounds are notoriously recalcitrant to standard environmental degradation. During combustion, the -CF 3​ group generates highly toxic and corrosive hydrogen fluoride (HF) gas. Therefore, this compound must strictly be segregated into Halogenated Organic Waste streams. It cannot be routed to non-halogenated streams, which are frequently repurposed for fuel blending in cement kilns. Standard kilns lack the caustic scrubbers required to neutralize HF, making the introduction of fluorinated waste a severe EPA violation [1].

• The Piperazine Moiety (Reactivity Hazard): The 4-methylpiperazin-1-yl ring is a tertiary/secondary amine system, making the molecule a moderate organic base. If inadvertently mixed with concentrated acidic waste streams (e.g., sulfuric or nitric acid), it will undergo a rapid, highly exothermic acid-base neutralization. This thermal spike can cause solvent boiling, aerosolization of toxic organics, and catastrophic container rupture [2].

• The Alcohol (-OH) Group (Flammability Hazard): The secondary alcohol confers polarity and potential flammability. It must be stored and disposed of away from strong oxidizing agents (e.g., peroxides, permanganates) to prevent uncontrolled, exothermic oxidation reactions.

Operational Handling Protocol

Self-Validating System: Every handling step below includes a validation checkpoint to ensure the operator confirms safety before proceeding.

• Engineering Controls: Conduct all transfers, weighing, and solvent dilutions within a certified Class II biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 feet per minute (fpm).

• PPE Verification: Don standard laboratory PPE: a flame-resistant lab coat, chemical splash goggles, and chemical-resistant nitrile gloves.

  • Validation Checkpoint: Visually inspect and inflate gloves to check for micro-tears before handling the neat chemical.

• Workspace Clearance: Ensure the immediate workspace is entirely cleared of incompatible materials, specifically strong acids, acid chlorides, and oxidizing agents.

  • Validation Checkpoint: Physically verify that no secondary containers of acid are present in the fume hood prior to opening the reagent bottle.

Waste Segregation & Disposal Procedures

Proper disposal is governed by the Resource Conservation and Recovery Act (RCRA) and must be executed flawlessly to prevent environmental contamination [3].

Step-by-Step Disposal Methodology

• Primary Segregation: Designate a chemically compatible, high-density polyethylene (HDPE) or glass container strictly for Halogenated Solvent Waste [4].

• Aqueous/Organic Separation & Neutralization: If the compound is utilized in an aqueous assay or extraction, verify the pH of the waste mixture. Because the piperazine ring renders the solution basic, you must carefully neutralize it to pH 6–8 using dilute hydrochloric acid (1M HCl) prior to adding it to a bulk waste container.

  • Validation Checkpoint: Use pH indicator strips to confirm neutrality. This prevents slow, pressure-building exothermic reactions from occurring inside the sealed waste drum.

• Volume Management: Never fill the waste container beyond 80% of its total capacity.

  • Validation Checkpoint: Verify that at least 20% headspace remains. This acts as a critical buffer for vapor expansion, especially in laboratories where temperature fluctuations can alter the vapor pressure of the solvent matrix [5].

• RCRA Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. Explicitly write the full chemical name: "1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol". Check the "Halogenated" and "Toxic" hazard boxes. Do not use chemical formulas or abbreviations.

• Satellite Accumulation Area (SAA) Storage: Store the sealed container in a designated SAA. The container must sit inside secondary containment (e.g., a polyethylene spill tray) capable of holding 110% of the primary container's volume.

Spill Response & Emergency Logistics

In the event of an accidental release, immediate containment is required to prevent the fluorinated compound from entering the water supply [6].

• Isolate: Evacuate non-essential personnel from the immediate area and eliminate all ignition sources.

• Contain: Deploy universal chemical absorbent pads or inert particulate materials (e.g., vermiculite, sand) around the perimeter of the spill. Never flush fluorinated organics down standard laboratory drains.

• Collect: Sweep the absorbed material using non-sparking tools and place it into a heavy-duty hazardous waste bag.

• Dispose: Tag the bag explicitly as "Solid Halogenated Debris" and request an immediate Environmental Health and Safety (EHS) emergency pickup.

Quantitative Data: Waste Compatibility & Storage Limits

The following table summarizes the logistical limits and compatibility profiles for routing this specific chemical waste.

Waste Stream Category	Compatibility with Compound	Maximum SAA Storage Limit	Regulatory & Chemical Rationale
Halogenated Organic	Highly Compatible (Required)	55 Gallons	Requires specialized high-temp (>1200°C) incineration equipped with caustic HF scrubbers [7].
Non-Halogenated Organic	Strictly Incompatible	N/A	Repurposed for kiln fuel; halogens destroy kilns and release toxic HF gas into the atmosphere [1].
Corrosive (Acids)	Strictly Incompatible	N/A	Exothermic neutralization risk due to the basic piperazine ring [2].
Aqueous Waste (Drain)	Strictly Prohibited	0 mg / L	Fluorinated organics are highly persistent environmental pollutants and cannot be processed by municipal water treatment [6].

Waste Segregation Workflow

Workflow for the segregation and disposal of fluorinated piperazine derivative waste.

References

• Chemical & Engineering News (C&EN). Most solvent waste from US academic labs ends up in the air. Retrieved from[Link]

• Nipissing University. Hazardous Materials Disposal Guide. Retrieved from[Link]

• U.S. Environmental Protection Agency (EPA). Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites. Retrieved from[Link]

• Temple University Environmental Health and Radiation Safety. Halogenated Solvents in Laboratories - Campus Operations. Retrieved from[Link]

• University of Windsor. Hazardous Materials Disposal Guide. Retrieved from[Link]

• U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from[Link]

Personal protective equipment for handling 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol

As a Senior Application Scientist, I approach laboratory safety not as a static checklist of compliance, but as a dynamic, mechanistic interaction between the researcher, the environment, and the molecule.

The compound 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol is a highly specialized fluorinated building block. In modern drug discovery, it is frequently utilized to synthesize potent therapeutics, such as 11β-HSD1 inhibitors (e.g., the clinical candidate HSD-016), where the incorporation of trifluoromethyl and piperazine moieties improves metabolic stability and target affinity[1]. However, these exact structural features drastically alter the hazard profile of the chemical, requiring highly specific Personal Protective Equipment (PPE) and handling logistics.

Here is the comprehensive, self-validating operational guide for handling this compound safely.

Chemical Profile & Hazard Summary

Before designing a PPE matrix, we must establish the baseline quantitative and qualitative hazards of the molecule.

Property / Hazard	Value / Classification	Source Verification
Chemical Name	1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol	[2]
CAS Number	477847-10-2	[2]
Molecular Weight	212.21 g/mol	[3]
Physical Form	Liquid
Signal Word	Warning (GHS07)
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation
Precautionary Codes	P280: Wear protective gloves/eye/face protectionP304+P340: IF INHALED: Remove to fresh air

Mechanistic Safety Rationale (The "Why" Behind the PPE)

Standard laboratory PPE is insufficient for this compound due to its unique molecular architecture. As scientists, we must understand the causality behind our safety choices:

• The Trifluoromethyl (-CF3) Group: Fluorination significantly increases the lipophilicity of the molecule. In practical terms, this enhances its ability to rapidly permeate standard latex or thin nitrile examination gloves.

• The 4-Methylpiperazine Ring: This moiety acts as a strong organic base. Its nucleophilic property is the primary driver behind the H315 and H319 classifications. If exposed to the skin or eyes, it will cause rapid saponification of lipid membranes, leading to severe irritation.

• The Propan-2-ol Backbone: The alcohol backbone in a liquid state contributes to the compound's volatility at ambient temperatures, necessitating strict respiratory precautions (H335 ).

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic hazards, the following PPE must be worn at all times when handling the neat liquid or concentrated solutions.

PPE Category	Required Equipment	Mechanistic Rationale
Hand Protection	Heavy-duty Butyl Rubber gloves (or double-gloved 8-mil Nitrile).	Prevents rapid permeation of lipophilic fluorinated amines. Latex offers zero protection here.
Eye Protection	Indirect-vented chemical splash goggles.	Standard safety glasses lack a facial seal. Goggles prevent basic liquid vapors from causing corneal damage.
Body Protection	Flame-resistant (FR) lab coat with disposable Tyvek sleeves.	Prevents skin contact and cross-contamination during dispensing.
Respiratory	Handled strictly inside a certified Chemical Fume Hood.	Mitigates inhalation risk (P304+P340) driven by the compound's volatility.

Operational Workflow & Handling Protocol

To ensure trustworthiness, every operational protocol must be a self-validating system . Do not proceed to the next step unless the validation check is confirmed.

Step-by-Step Dispensing Methodology:

• Environmental Validation: Turn on the chemical fume hood.

  • Self-Validation Check: Verify the digital monitor displays a face velocity of 80–100 fpm. Tape a small piece of tissue to the bottom of the sash; it must pull steadily inward.

• PPE Donning: Inspect butyl rubber gloves for micro-tears by trapping air and squeezing. Don goggles and FR lab coat.

• Reagent Transfer: Because the liquid contains a dense -CF3 group, its specific gravity differs from water. Use a positive displacement pipette rather than an air-displacement pipette to ensure volumetric accuracy and prevent dripping.

• Vessel Sealing: Immediately seal both the source bottle and the reaction vessel. If sensitive downstream cross-coupling chemistry is planned, purge the reaction vessel with Argon.

• Decontamination: Wipe down the exterior of the source bottle and the pipette with a damp paper towel.

Fig 1: Step-by-step operational workflow for dispensing fluorinated piperazine derivatives.

Spill Response & Disposal Plan

Fluorinated amines require specific neutralization and segregation to prevent environmental contamination and dangerous mixing with laboratory acids.

Step-by-Step Spill Response:

• Assessment: Determine the volume. Spills <50 mL inside the hood are "Minor." Spills >50 mL or outside the hood are "Major."

• Containment (Minor Spill): Cover the liquid with an inert, universal chemical absorbent pad or powder (e.g., vermiculite). Never use combustible absorbents like sawdust with fluorinated organics.

• Cleanup: Sweep the saturated absorbent using a non-sparking tool. Place the material into a sealable high-density polyethylene (HDPE) waste container.

• Decontamination & Validation: Wash the spill area with a mild detergent solution, followed by a DI water rinse.

  • Self-Validation Check: Swab the cleaned surface with pH indicator paper. A pH of 7 confirms the basic piperazine residue has been completely neutralized and removed.

• Waste Segregation: Label the container explicitly as "Hazardous Waste: Fluorinated Amine Liquid." Store in a secondary containment tray strictly away from halogenated solvents and strong acids.

Fig 2: Decision matrix and response logic for chemical spills and waste segregation.

References

• ACS Publications | Synthesis of Potent and Orally Efficacious 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitor HSD-016 | [Link]

Sources

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• 2. 477847-10-2 Cas No. | 1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol | Apollo [store.apolloscientific.co.uk]
• 3. 477847-10-2|1,1,1-Trifluoro-3-(4-methylpiperazin-1-yl)propan-2-ol|BLD Pharm [bldpharm.com]